Cas no 2248318-67-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-2-ylsulfanyl)propanoate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-2-ylsulfanyl)propanoate is a specialized organic compound featuring a phthalimide core linked to a pyridine-thioether moiety via a propanoate ester. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly for constructing heterocyclic frameworks or as an intermediate in pharmaceutical applications. The pyridinylsulfanyl group enhances its potential as a ligand or catalyst in metal-mediated reactions, while the ester linkage offers tunable stability and controlled release properties. Its well-defined molecular architecture ensures consistent performance in complex transformations, supporting precision in target-oriented synthesis. Suitable for research-scale applications, this compound is characterized by high purity and reproducibility.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-2-ylsulfanyl)propanoate structure
2248318-67-2 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-2-ylsulfanyl)propanoate
CAS No:2248318-67-2
MF:C16H12N2O4S
MW:328.342482566834
CID:6406795
PubChem ID:165728364
Update Time:2025-11-06

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-2-ylsulfanyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • 2248318-67-2
    • EN300-6515182
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-2-ylsulfanyl)propanoate
    • Inchi: 1S/C16H12N2O4S/c1-10(23-13-8-4-5-9-17-13)16(21)22-18-14(19)11-6-2-3-7-12(11)15(18)20/h2-10H,1H3
    • InChI Key: VUUYPUWZRCJLQP-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CN=1)C(C)C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 328.05177804g/mol
  • Monoisotopic Mass: 328.05177804g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 475
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 102Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-2-ylsulfanyl)propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6515182-0.05g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-2-ylsulfanyl)propanoate
2248318-67-2
0.05g
$299.0 2023-05-31
Enamine
EN300-6515182-0.1g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-2-ylsulfanyl)propanoate
2248318-67-2
0.1g
$314.0 2023-05-31
Enamine
EN300-6515182-0.25g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-2-ylsulfanyl)propanoate
2248318-67-2
0.25g
$328.0 2023-05-31
Enamine
EN300-6515182-0.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-2-ylsulfanyl)propanoate
2248318-67-2
0.5g
$341.0 2023-05-31
Enamine
EN300-6515182-1.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-2-ylsulfanyl)propanoate
2248318-67-2
1g
$355.0 2023-05-31
Enamine
EN300-6515182-2.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-2-ylsulfanyl)propanoate
2248318-67-2
2.5g
$697.0 2023-05-31
Enamine
EN300-6515182-5.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-2-ylsulfanyl)propanoate
2248318-67-2
5g
$1033.0 2023-05-31
Enamine
EN300-6515182-10.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-2-ylsulfanyl)propanoate
2248318-67-2
10g
$1531.0 2023-05-31

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-2-ylsulfanyl)propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-2-ylsulfanyl)propanoate (CAS No. 2248318-67-2)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-2-ylsulfanyl)propanoate, identified by its CAS number 2248318-67-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic ester possesses a unique structural framework that combines an isoindole core with a pyridin-2-ylsulfanyl substituent, making it a promising candidate for further exploration in medicinal chemistry. The presence of both oxygen and sulfur atoms in its molecular structure suggests potential interactions with biological targets, which has prompted extensive research into its pharmacological properties.

The compound’s structure is characterized by a 1,3-dioxo moiety, which is a key feature that contributes to its reactivity and potential biological activity. This functionality is often associated with molecules that exhibit inhibitory effects on various enzymes and receptors, making it a valuable scaffold for drug discovery. The dihydroisoindole ring system further enhances the compound’s complexity, offering multiple sites for functionalization and interaction with biological systems.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. The combination of an isoindole ring and a pyridinylsulfanyl group in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-2-ylsulfanyl)propanoate aligns well with this trend. Researchers have been exploring its potential as a lead compound for the development of new drugs targeting various diseases, including inflammatory disorders and neurological conditions.

One of the most compelling aspects of this compound is its ability to modulate biological pathways through precise interactions with target proteins. The pyridin-2-ylsulfanyl group, in particular, has been shown to enhance binding affinity and selectivity in several pharmacological contexts. This feature makes it an attractive candidate for further optimization through structure-based drug design approaches. Computational modeling studies have already begun to shed light on the molecular interactions between this compound and potential biological targets, providing valuable insights into its mechanism of action.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-2-ylsulfanyl)propanoate represents a significant achievement in synthetic organic chemistry. The multi-step process involves the strategic introduction of functional groups while maintaining the integrity of the heterocyclic core. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and oxidation processes, have been employed to achieve high yields and purity. These methodologies not only highlight the synthetic prowess but also open up new avenues for the preparation of related compounds.

Recent advancements in analytical chemistry have enabled more detailed characterization of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in confirming its structure and understanding its conformational dynamics. These studies have provided critical data for further refinement of its pharmacological profile.

The pharmacological evaluation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-2-ylsulfanyl)propanoate has revealed promising activities in preclinical models. Initial studies suggest that it may exhibit inhibitory effects on enzymes involved in inflammation and pain pathways. Additionally, its interaction with specific receptors has been explored, indicating potential therapeutic benefits in conditions such as neuropathic pain and chronic inflammation. These findings have generated considerable interest among researchers looking for novel therapeutic agents.

In conclusion,1,3-dioxo-2,3-dihydro-1H_isoindol_2_yl 2-(pyridin_ _ _ _ _ _ _ _ _ _ _ _ _ _ _ - ylsulfanyl)propanoate (CAS No._2248318_67_ - - - - - - - - - - - - - ) stands out as a structurally intriguing and pharmacologically promising compound._ Its unique combination of functional groups makes it an excellent candidate for further investigation in drug discovery._ As research continues to uncover new therapeutic applications,_ this compound is poised to play a significant role in the development of next-generation pharmaceuticals._ The advancements in synthetic methodologies and analytical techniques have laid a strong foundation for exploring its full potential._ With ongoing studies focusing on its mechanism of action and optimization strategies,_ it is anticipated that 1,_3_dioxo_ _ _ _ _ - _dihydro_ - _1H_isoindol_ - _-_ylyl)_(_pyridin_\-__\)-\_\_\_\_\_\_\_\_\_\_\-\-\-\-\-\-\-\-\-\-\-\)-\_(\_\)\)-\_(\_) propanoate will contribute significantly to advancements in medicine._

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd